N,N-diphenyl-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide

• IUPAC Name: N,N-diphenyl-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide
• InChI: InChI=1S/C20H19N5O/c26-20(24-14-16(15-24)23-19-21-12-7-13-22-19)25(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-13,16H,14-15H2,(H,21,22,23)
• InChI Key: SKXRIXRKZVBRQS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)N(C2=CC=CC=C2)C3=CC=CC=C3)NC4=NC=CC=N4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol
• CAS No.: 2034421-15-1

Description

N,N-diphenyl-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C20H19N5O and its molecular weight is 345.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial and Antitubercular Applications : A series of analogues, including pyrimidine-azetidinone derivatives, were synthesized and tested for their antimicrobial activity against bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These studies aim to design and synthesize compounds with enhanced antibacterial and antitubercular activities (Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Agents : Schiff’s bases and 2-azetidinones of isonicotinyl hydrazone were synthesized and evaluated for their potential antidepressant and nootropic activities. These compounds showed promising results in animal models, indicating the potential of the 2-azetidinone skeleton as a central nervous system (CNS) active agent (Thomas et al., 2016).

Anti-inflammatory Activity : Research into pyrimidinecarboxylic acid amides revealed that these compounds possess anti-inflammatory properties. The study aimed to discover new anti-inflammatory agents by synthesizing and evaluating a series of 4,6-diphenyl-2-pyrimidinecarboxylic acid amides, contributing to the search for more effective treatments for inflammatory conditions (Myakushkene et al., 2006).

Anticancer Activity : Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds underwent screening for cytotoxic effects against cancer cell lines, demonstrating the potential for the development of new anticancer agents (Rahmouni et al., 2016).

Synthesis Techniques : Studies have also focused on the synthesis techniques and reactions of these compounds, providing insights into the chemical properties and reactivity of pyrimidine-azetidinone derivatives. These include approaches for the synthesis of trans-beta-amino carboxylic esters with an azetidine skeleton, highlighting the versatility of these compounds in chemical synthesis (Kiss et al., 2007).

Mechanism of Action

Target of Action

Similar compounds such as imatinib, which is a 2-phenylaminopyrimidine derivative, have been found to specifically inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in the regulation of normal cellular processes and are implicated in many disease states, including cancer .

Mode of Action

This interaction could potentially inhibit the enzymatic activity of the target, thereby disrupting the signal transduction cascades they regulate .

Biochemical Pathways

Tyrosine kinases are involved in many cellular processes, including cell growth and differentiation, so their inhibition could potentially disrupt these processes .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

This could result in the disruption of normal cellular processes regulated by these pathways, such as cell growth and differentiation .